Cas no 75032-86-9 (1-methoxypropan-2-yl chloroformate)

• Product Name: 1-methoxypropan-2-yl chloroformate
• CAS No: 75032-86-9
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• MDL: MFCD24141279
• CID: 2674355
• PubChem ID: 13305546
• Update Time: 2025-06-08

1-methoxypropan-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-methoxyethyl chloroformate
• 1-methoxypropan-2-yl chloroformate
• ZMNJVBZJWSGGMG-UHFFFAOYSA-N
• 2-methoxy-1-methylethyl chloroformate
• 2-Methoxy-1(R,S)-methylethyl chloroformate
• 75032-86-9
• SCHEMBL5838289
• 1-methoxypropan-2-yl carbonochloridate
• EN300-331688
• 1-methoxypropan-2-ylchloroformate
• AKOS020233349

• MDL： MFCD24141279
• Inchi： 1S/C5H9ClO3/c1-4(3-8-2)9-5(6)7/h4H,3H2,1-2H3
• InChI Key： ZMNJVBZJWSGGMG-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)COC

Computed Properties

• Exact Mass: 152.0240218g/mol
• Monoisotopic Mass: 152.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.5

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Boiling Point: 157.2±0.0 °C at 760 mmHg
• Flash Point: 56.4±0.0 °C
• Vapor Pressure: 2.8±0.0 mmHg at 25°C

1-methoxypropan-2-yl chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on 1-methoxypropan-2-yl chloroformate

Introduction to 1-Methoxypropan-2-yl Chloroformate (CAS No. 75032-86-9)

1-Methoxypropan-2-yl chloroformate, also known by its CAS number 75032-86-9, is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a methoxypropan-2-yl group and a chloroformate moiety. The combination of these functional groups endows the molecule with specific chemical properties that make it valuable in various synthetic processes and as an intermediate in the production of pharmaceuticals.

The molecular formula of 1-methoxypropan-2-yl chloroformate is C₅H₁₀O₃Cl, and its molecular weight is approximately 143.58 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in many organic solvents, including ethanol, acetone, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, 1-methoxypropan-2-yl chloroformate is often used as an intermediate in the synthesis of drugs and other bioactive compounds. Its reactivity with primary and secondary amines allows it to form carbamates, which are important functional groups in many pharmaceuticals. For example, carbamates are commonly found in drugs used to treat conditions such as Alzheimer's disease, glaucoma, and myasthenia gravis.

Recent research has highlighted the potential of 1-methoxypropan-2-yl chloroformate in the development of new therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the synthesis of novel antiviral agents. The researchers found that derivatives of 1-methoxypropan-2-yl chloroformate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of antiviral drugs that could be crucial in combating future pandemics.

Beyond its pharmaceutical applications, 1-methoxypropan-2-yl chloroformate is also used in the synthesis of polymers and other materials. Its ability to form stable carbamate linkages makes it useful in the production of polyurethanes, which are widely used in coatings, adhesives, and foams. Additionally, the compound can be employed in the synthesis of cross-linking agents for resins and other polymer-based materials.

The safety profile of 1-methoxypropan-2-yl chloroformate is an important consideration for its use in industrial and laboratory settings. While it is generally considered safe when handled properly, it can pose hazards if not managed correctly. The compound can cause irritation to the eyes and skin, and inhalation of its vapors may lead to respiratory issues. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when handling this compound.

In terms of environmental impact, studies have shown that 1-methoxypropan-2-yl chloroformate has low toxicity to aquatic organisms when present at typical environmental concentrations. However, it is important to follow best practices for waste disposal to minimize any potential environmental impact. Proper disposal methods include incineration or neutralization before release into the environment.

The market demand for 1-methoxypropan-2-yl chloroformate continues to grow due to its diverse applications and increasing demand from the pharmaceutical and polymer industries. According to a market report by Grand View Research (2023), the global market for this compound is expected to expand at a CAGR of 5.4% over the next five years. This growth is driven by advancements in synthetic chemistry and increasing investment in drug discovery and development.

In conclusion, 1-methoxypropan-2-yl chloroformate (CAS No. 75032-86-9) is a valuable compound with a wide range of applications in both industrial and pharmaceutical settings. Its unique chemical properties make it an essential intermediate in various synthetic processes, contributing to the development of new drugs and materials. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to grow further.